6-bromo-4-fluoro-1,2-benzothiazol-3-amine
Overview
Description
6-Bromo-4-fluoro-1,3-benzothiazol-2-amine is a useful research chemical . It is a fluorinated building block .
Molecular Structure Analysis
The molecular structure of 6-Bromo-4-fluoro-1,3-benzothiazol-2-amine is characterized by the presence of a benzothiazole ring substituted with bromine and fluorine atoms . The empirical formula is C7H4BrFN2S and the molecular weight is 247.09 .Physical And Chemical Properties Analysis
6-Bromo-4-fluoro-1,3-benzothiazol-2-amine is a solid compound . The SMILES string representation is NC(S1)=NC(C1=C2)=C(F)C=C2Br . The InChI key is UTJKGZXNIBEVEF-UHFFFAOYSA-N .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-4-fluoro-1,2-benzothiazol-3-amine involves the bromination of 4-fluoro-1,2-benzothiazol-3-amine followed by the coupling of the resulting intermediate with 6-bromo-1,2-benzothiazole.", "Starting Materials": [ "4-fluoro-1,2-benzothiazol-3-amine", "bromine", "6-bromo-1,2-benzothiazole", "sodium hydroxide", "acetic acid", "water" ], "Reaction": [ "Step 1: Bromination of 4-fluoro-1,2-benzothiazol-3-amine with bromine in acetic acid and water to yield 6-bromo-4-fluoro-1,2-benzothiazol-3-amine.", "Step 2: Dissolve 6-bromo-1,2-benzothiazole in a mixture of acetic acid and water.", "Step 3: Add sodium hydroxide to the mixture to form a basic solution.", "Step 4: Add the brominated intermediate from step 1 to the basic solution and stir for several hours.", "Step 5: Acidify the reaction mixture with acetic acid to precipitate the product.", "Step 6: Collect the product by filtration and wash with water.", "Step 7: Dry the product under vacuum to obtain 6-bromo-4-fluoro-1,2-benzothiazol-3-amine." ] } | |
| 1378861-32-5 | |
Molecular Formula |
C7H4BrFN2S |
Molecular Weight |
247.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
